Cas no 52358-42-6 (2,3-Pentadienedioic acid, diethyl ester)
52358-42-6 structure
Product Name:2,3-Pentadienedioic acid, diethyl ester
CAS No:52358-42-6
MF:C9H12O4
MW:184.189183235168
CID:359823
PubChem ID:12436379
Update Time:2025-04-19
2,3-Pentadienedioic acid, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Pentadienedioic acid, diethyl ester
- diethyl penta-2,3-dienedioate
- 52358-42-6
- DTXSID20498208
- 1,3-dicarbethoxyallene
- SCHEMBL7672001
-
- Inchi: 1S/C9H12O4/c1-3-12-8(10)6-5-7-9(11)13-4-2/h6-7H,3-4H2,1-2H3
- InChI Key: NCAYVZMAXLUFBD-UHFFFAOYSA-N
- SMILES: O(C(C=C=CC(=O)OCC)=O)CC
Computed Properties
- Exact Mass: 184.07356
- Monoisotopic Mass: 184.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
2,3-Pentadienedioic acid, diethyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
52358-42-6 (2,3-Pentadienedioic acid, diethyl ester) Related Products
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